Cas no 1420955-95-8 (4-(Thiophen-3-yl)butane-1,3-diol)

• Product Name: 4-(Thiophen-3-yl)butane-1,3-diol
• CAS No: 1420955-95-8
• MF: C₈H₁₂O₂S
• MW: 172.244681358337
• CID: 2182607
• Update Time: 2023-08-06

4-(Thiophen-3-yl)butane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 4-(Thiophen-3-yl)butane-1,3-diol
• AM99482

• Inchi： 1S/C8H12O2S/c9-3-1-8(10)5-7-2-4-11-6-7/h2,4,6,8-10H,1,3,5H2
• InChI Key： FAKWXOUVZONICU-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CC(CCO)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 108
• Topological Polar Surface Area: 68.7